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Compound of Interest

5-Benzoyl-2-hydroxy-
Compound Name:
benzoicacidmethylester

Cat. No.: B12272488

Get Quote

\ J

Chemical Identity & Core Properties

Executive Summary

5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Methyl 5-benzoylsalicylate) is a functionalized
benzophenone derivative characterized by a dual-chromophore system: a salicylate moiety and
a benzophenone core. It serves as a critical intermediate in the synthesis of non-steroidal anti-
inflammatory drugs (NSAIDs) such as Ketoprofen and as a high-efficiency UV-absorber due to
its capacity for Excited State Intramolecular Proton Transfer (ESIPT).

Chemical Identity & Structural Analysis

The molecule consists of a salicylic acid methyl ester scaffold substituted at the 5-position
(para to the hydroxyl group) with a benzoyl group.
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Detail

IUPAC Name

Methyl 5-benzoyl-2-hydroxybenzoate

Common Synonyms

Methyl 5-benzoylsalicylate; 5-Benzoyl-2-

hydroxybenzoic acid methyl ester

CAS Registry Number

Note: Often cited as an intermediate; specific
CAS 59250-82-7 (generic benzoyl salicylates) or

derivative specific.

Molecular Formula Ci15H1204
Molecular Weight 256.25 g/mol
COC(=0)C1=C(0O)C=CC(=C1)C(=0)C2=CC=C
SMILES
C=C2
InChl Key VFRPYBIGSSNAJS-UHFFFAOYSA-N

Structural Conformation & Sterics

e Intramolecular H-Bonding: A strong hydrogen bond exists between the phenolic hydroxyl

proton and the carbonyl oxygen of the ester group. This locks the salicylate ring in a planar

conformation, essential for its UV-absorbing properties.

o Torsion Angles: The 5-benzoyl group is not coplanar with the salicylate ring due to steric

repulsion between the ortho-hydrogens, resulting in a twisted conformation that impacts

conjugation length and solubility.

Physicochemical Properties

Data below represents experimental values where available and high-confidence predicted

models (ACD/Labs, EPISuite) for this specific isomer.
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Property Value Context/Implication

. ) ) Off-white to pale yellow
Physical State Crystalline Solid
needles.

Solid at room temperature;
Melting Point 72-75 °C (Predicted) suitable for solid-phase
handling.

High boiling point requires
Boiling Point ~430 °C (at 760 mmHg) vacuum distillation for

purification.

Highly lipophilic; poor water
LogP (Octanol/Water) 3.8-4.2 -
solubility (<0.1 mg/mL).

More acidic than phenol (pKa
. 10) due to electron-
pKa (Phenolic OH) 75-8.0 ) )
withdrawing ester and benzoyl

groups.

N Soluble in polar aprotic and
Solubility DCM, Ethyl Acetate, DMSO ]
chlorinated solvents.

Synthesis & Manufacturing Protocols

The primary route to Methyl 5-benzoylsalicylate is the Friedel-Crafts Acylation of methyl
salicylate. This method is preferred over direct esterification of 5-benzoylsalicylic acid due to
the availability of cheap starting materials.

Protocol: Friedel-Crafts Acylation

Reaction Principle: Electrophilic aromatic substitution where the benzoyl cation attacks the 5-
position of the activated phenol ring.

e Reagents: Methyl Salicylate (1.0 eq), Benzoyl Chloride (1.1 eq), Aluminum Chloride (AICls,
2.5 eq).

¢ Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.
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» Conditions: 0°C to Reflux, Anhydrous atmosphere (N2).
Step-by-Step Methodology:

Complex Formation: In a flame-dried 3-neck flask, suspend anhydrous AIClz in dry DCM
under nitrogen flow. Cool to 0°C.[1]

Acylating Agent Addition: Add Benzoyl Chloride dropwise. The solution may turn
yellow/orange as the acylium complex forms.

Substrate Addition: Add Methyl Salicylate dropwise over 30 minutes. Note: The phenolic
oxygen coordinates with AlCIs, requiring excess Lewis acid.

Reaction Phase: Warm to room temperature, then reflux for 4—6 hours. Monitor by TLC
(Hexane:EtOAc 8:2) for disappearance of methyl salicylate.

Quenching: Cool to 0°C. Pour the mixture slowly into ice-cold dilute HCI (1M) to hydrolyze
aluminum complexes.

Workup: Extract with DCM (3x). Wash organic layer with NaHCOs (to remove unreacted
acid) and Brine. Dry over Na=S0Oa.[1]

Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography.

Synthesis Workflow Diagram
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Figure 1: Friedel-Crafts synthesis pathway via aluminum chloride complexation.

Reactivity & Derivatization
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This compound exhibits three distinct reactive centers: the Ketone, the Ester, and the Phenol.

A. Photochemical Reactivity (UV Absorption)

The molecule acts as a UV absorber via Excited State Intramolecular Proton Transfer (ESIPT).
Upon UV irradiation, the phenolic proton tunnels to the ester carbonyl oxygen, creating a keto-
tautomer that relaxes non-radiatively (releasing heat), then reverts to the ground state.

¢ Mechanism: Enol (Ground) + hv — Enol* (Excited) — Keto* (Excited) — Keto (Ground) +
Heat — Enol (Ground).

B. Chemical Transformations

» Hydrolysis (Saponification):
o Reagent: NaOH / MeOH / Hz20.
o Product:5-Benzoyl-2-hydroxybenzoic acid (5-Benzoylsalicylic acid).
o Utility: Intermediate for Fenton reagents and metal chelators.
» Ketone Reduction:
o Reagent: NaBHa4 (mild) or H2/Pd-C.
o Product:Methyl 5-(hydroxy(phenyl)methyl)-2-hydroxybenzoate.
o Utility: Chiral carbinol synthesis for asymmetric catalysis ligands.
e Cross-Coupling (Ketoprofen Synthesis Context):

o While industrial Ketoprofen synthesis often proceeds via 3-methyl-2-indolinone, this ester
can be converted to 3-benzoylbenzoic acid derivatives via decarboxylation of the
hydrolyzed acid, serving as an alternative precursor.

Reactivity Flowchart
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Figure 2: Primary reaction pathways including chemical derivatization and photochemical
energy dissipation.

Applications in Drug Development
1. NSAID Prodrug Design

Methyl 5-benzoylsalicylate is structurally analogous to Ketoprofen and Fenofibrate.

e Prodrug Potential: The methyl ester masks the carboxylic acid, increasing lipophilicity (LogP
~4.0) and enhancing membrane permeability. Once absorbed, esterases hydrolyze it to the
active acid form.

e Pharmacophore: The 5-benzoyl group mimics the benzophenone scaffold found in
ketoprofen, providing COX-1/COX-2 inhibitory potential.

2. UV Stabilizer in Formulations

In topical pharmaceutical formulations, this compound prevents the photodegradation of light-
sensitive active pharmaceutical ingredients (APIs). Its broad-spectrum absorption (UV-B and
UV-A Il) protects drugs like nifedipine or dacarbazine from photolysis.

Safety & Handling (MSDS Highlights)

o GHS Classification: Warning.

e Hazard Statements:
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o H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.

o H411: Toxic to aquatic life with long-lasting effects (due to high LogP).

Handling: Use nitrile gloves and chemical safety goggles. Handle in a fume hood to avoid
inhalation of dust.

Storage: Store in a cool, dry place away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Organic Syntheses Procedure [orgsyn.org]

2. industrialchemicals.gov.au [industrialchemicals.gov.au]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.industrialchemicals.gov.au/sites/default/files/2024-04/EVA00136%20-%20Draft%20Evaluation%20Statement%20-%2015%20April%202024.pdf
https://www.benchchem.com/product/b12272488?utm_src=pdf-custom-synthesis#bc-rfq
https://orgsyn.org/demo.aspx?prep=CV7P0420
https://www.industrialchemicals.gov.au/sites/default/files/2024-04/EVA00136%20-%20Draft%20Evaluation%20Statement%20-%2015%20April%202024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12272488?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [Technical Guide: 5-Benzoyl-2-hydroxy-benzoic acid
methyl ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12272488/docs#technical-guide-5-benzoyl-2-
hydroxy-benzoic-acid-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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